Cas no 1008-95-3 (4-(1,3-Oxazol-5-yl)aniline)

• Product Name: 4-(1,3-Oxazol-5-yl)aniline
• CAS No: 1008-95-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00052192
• CID: 117355
• PubChem ID: 517747
• Update Time: 2025-10-28

4-(1,3-Oxazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Oxazol-5-yl)aniline
• 4-(5-Oxazolyl)aniline
• Benzenamine,4-(5-oxazolyl)-
• 4-(1,3-Oxazol-5-yl)
• 4-(oxazol-5-yl)aniline
• 5-(4-AMINOPHENYL)OXAZOLE
• 4-(1,3-Oxazol-5-yl)aniline, tech
• Benzenamine, 4-(5-oxazolyl)-
• SLJBMRSOKUTXDF-UHFFFAOYSA-N
• 4-oxazol-5-yl-aniline
• Maybridge3_001299
• 4-oxazol -5-yl-aniline
• 4-oxazol-5-yl-phenylamine
• 4-oxazol-5-yl-phenyl-amine
• 4-(oxazol-5-yl)benzenamine
• 4-(Oxazol-5-yl)phenylamine
• HMS1434L01
• 4-(1,3-oxazol-5-yl)phenylamine
• 4-(1,3-Oxazol-5
• EN300-45176
• DTXSID30333712
• SY003401
• 4-(1,3-oxazol-5-yl)aniline, AldrichCPR
• MFCD00052192
• CS-0034654
• FT-0616457
• 12Z-0823
• SCHEMBL1160951
• J-513804
• Z478697638
• IDI1_012686
• 1008-95-3
• CHEMBL4210717
• A897307
• AKOS005069744
• SDCCGMLS-0066100.P001
• BAA00895
• 4-(1,3-Oxazol-5-yl)aniline #

• MDL： MFCD00052192
• Inchi： 1S/C9H8N2O/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,10H2
• InChI Key： SLJBMRSOKUTXDF-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.3

Experimental Properties

• Density: 1.204
• Melting Point: 150 °C
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 146.5℃
• Refractive Index: 1.599
• PSA: 52.05000
• LogP: 2.50500

4-(1,3-Oxazol-5-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(1,3-Oxazol-5-yl)aniline

4-(1,3-Oxazol-5-yl)aniline: A Comprehensive Overview

The compound with CAS No. 1008-95-3, commonly referred to as 4-(1,3-Oxazol-5-yl)aniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aromatic amine group with a 1,3-oxazole ring. The oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, contributing to the compound's distinctive chemical properties.

Recent studies have highlighted the potential of 4-(1,3-Oxazol-5-yl)aniline in various applications, particularly in the development of advanced materials and pharmaceuticals. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry. For instance, researchers have explored its use in creating metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The synthesis of 4-(1,3-Oxazol-5-yl)aniline typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. One of the most efficient methods reported in recent literature involves the reaction of aniline derivatives with aldehydes or ketones under specific conditions to form the oxazole ring. This approach not only ensures high yields but also allows for the incorporation of functional groups that can further enhance the compound's versatility.

In terms of chemical properties, 4-(1,3-Oxazol-5-yl)aniline exhibits remarkable stability under various environmental conditions, making it suitable for use in harsh industrial settings. Its electronic properties, particularly its ability to act as both a donor and acceptor in charge transfer processes, have been extensively studied. These properties make it an ideal candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs).

The structural diversity of 4-(1,3-Oxazol-5-yl)aniline has also been leveraged to create a wide range of derivatives. These derivatives have been tested for their biological activities, with some showing promising results as potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. For example, certain analogs have demonstrated selective inhibition of enzymes involved in cell proliferation and apoptosis.

In conclusion, CAS No. 1008-95-3, or 4-(1,3-Oxazol-5-yl)aniline, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties continue to inspire innovative research and development efforts. As advancements in synthetic methods and material science progress, the potential for this compound to contribute to groundbreaking technologies remains immense.